Cas no 2691954-44-4 (3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)-)
3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)-
- 2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole
- SCHEMBL26505373
- 2691954-44-4
- PS-18905
- F89433
- rel-2-(((1R,5S,6r)-3-Azabicyclo[3.1.0]hexan-6-ylmethyl)thio)benzo[d]thiazole
- 2-(((REL-(1R,5S,6R)-3-AZABICYCLO[3.1.0]HEXAN-6-YL)METHYL)THIO)BENZO[D]THIAZOLE
-
- Inchi: 1S/C13H14N2S2/c1-2-4-12-11(3-1)15-13(17-12)16-7-10-8-5-14-6-9(8)10/h1-4,8-10,14H,5-7H2/t8-,9+,10+
- InChI Key: OLZCMWVCKAXSGQ-MYJAWHEDSA-N
- SMILES: C([C@@H]1[C@@]2([H])CNC[C@@]12[H])SC1SC2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 262.05984080g/mol
- Monoisotopic Mass: 262.05984080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.5Ų
3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1210240-1G |
2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole |
2691954-44-4 | 97% | 1g |
$555 | 2024-07-21 | |
| Chemenu | CM1017817-1g |
3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)- |
2691954-44-4 | 95%+ | 1g |
$540 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1210240-100mg |
2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole |
2691954-44-4 | 97% | 100mg |
$175 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210240-250mg |
2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole |
2691954-44-4 | 97% | 250mg |
$230 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210240-500mg |
2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole |
2691954-44-4 | 97% | 500mg |
$370 | 2024-07-21 | |
| 1PlusChem | 1P020JH4-100mg |
2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole |
2691954-44-4 | 97% | 100mg |
$159.00 | 2024-05-08 | |
| 1PlusChem | 1P020JH4-250mg |
2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole |
2691954-44-4 | 97% | 250mg |
$206.00 | 2024-05-08 | |
| Aaron | AR020JPG-100mg |
2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole |
2691954-44-4 | 97% | 100mg |
$155.00 | 2025-02-13 | |
| Aaron | AR020JPG-250mg |
2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole |
2691954-44-4 | 97% | 250mg |
$206.00 | 2025-02-13 | |
| 1PlusChem | 1P020JH4-500mg |
2-[[(rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole |
2691954-44-4 | 97% | 500mg |
$329.00 | 2024-05-08 |
3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)- Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)-
Introduction to 3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)- and Its Significance in Modern Chemical Research
The compound with the CAS number 2691954-44-4, identified as 3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)-, represents a fascinating subject of study in the realm of medicinal chemistry and pharmacology. This intricate molecular structure combines a bicyclic framework with functional groups that have garnered significant attention due to their potential biological activities. The presence of an azabicyclo[3.1.0]hexane core and a benzothiazolylthio substituent suggests a unique combination of steric and electronic properties that make this compound a promising candidate for further investigation.
In recent years, the pharmaceutical industry has witnessed a surge in interest towards heterocyclic compounds, particularly those incorporating bicycles such as azabicycloalkanes and benzothiazole derivatives. These structures are not only synthetically intriguing but also exhibit a wide spectrum of biological activities, making them valuable scaffolds for drug discovery. The 3-Azabicyclo[3.1.0]hexane moiety, in particular, has been explored for its potential role in modulating various biological pathways due to its rigid three-membered nitrogen-containing ring system.
The benzothiazolylthio group appended to the sixth carbon of the bicyclic system introduces an additional layer of complexity, enhancing the compound's interaction with biological targets. Benzothiazole derivatives are well-known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a thioether linkage not only modifies the electronic properties of the benzothiazole ring but also opens up possibilities for further derivatization and optimization.
Recent studies have highlighted the importance of conformational flexibility in drug-like molecules, particularly in terms of their ability to bind to biological targets effectively. The (1α,5α,6α)-configuration of the azabicyclo[3.1.0]hexane core suggests a specific spatial arrangement that could be critical for its interaction with proteins or enzymes. This stereochemical feature has been carefully considered in the design and synthesis of this compound, aiming to maximize its biological efficacy.
The synthesis of such complex molecules often presents significant challenges due to the intricate stereochemistry involved. However, advances in synthetic methodologies have made it increasingly feasible to construct these structures with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have played a crucial role in achieving the desired stereochemical outcomes.
From a computational chemistry perspective, understanding the three-dimensional structure of this compound is essential for predicting its behavior in biological systems. Molecular modeling studies can provide insights into how the molecule interacts with potential targets at the atomic level. These insights are invaluable for guiding medicinal chemists in optimizing lead compounds towards therapeutic agents.
The potential applications of 3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)- extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications as well, particularly in areas where molecular recognition and binding properties are crucial.
In conclusion, this compound exemplifies the intersection of innovative chemistry and biology, showcasing how structural complexity can be leveraged to develop molecules with tailored biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will undoubtedly play a pivotal role in advancing our understanding of disease processes and developing novel treatments.
2691954-44-4 (3-Azabicyclo[3.1.0]hexane, 6-[(2-benzothiazolylthio)methyl]-, (1α,5α,6α)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)